7'-[(2-chloro-6-fluorobenzyl)oxy]-8-methoxy-2H,2'H-3,4'-bichromene-2,2'-dione
CAS No.:
Cat. No.: VC14996155
Molecular Formula: C26H16ClFO6
Molecular Weight: 478.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C26H16ClFO6 |
|---|---|
| Molecular Weight | 478.8 g/mol |
| IUPAC Name | 3-[7-[(2-chloro-6-fluorophenyl)methoxy]-2-oxochromen-4-yl]-8-methoxychromen-2-one |
| Standard InChI | InChI=1S/C26H16ClFO6/c1-31-22-7-2-4-14-10-18(26(30)34-25(14)22)17-12-24(29)33-23-11-15(8-9-16(17)23)32-13-19-20(27)5-3-6-21(19)28/h2-12H,13H2,1H3 |
| Standard InChI Key | CNWYPPQZRLVLJC-UHFFFAOYSA-N |
| Canonical SMILES | COC1=CC=CC2=C1OC(=O)C(=C2)C3=CC(=O)OC4=C3C=CC(=C4)OCC5=C(C=CC=C5Cl)F |
Introduction
The compound 7'-[(2-chloro-6-fluorobenzyl)oxy]-8-methoxy-2H,2'H-3,4'-bichromene-2,2'-dione is a complex organic molecule belonging to the class of bichromenes. It features a chromene backbone with specific substitutions, including a chloro and fluorine on the benzyl group, which contribute to its unique chemical properties and potential biological activities. Despite the limited availability of specific research on this compound, its structural features suggest potential applications in various fields, such as pharmaceuticals and materials science.
Structural Features
This compound is characterized by its bichromene structure, which includes a methoxy group at the 8-position and a benzyl group with chloro and fluoro substituents at the 7'-position. The presence of these functional groups enhances its reactivity and interaction profiles, making it a candidate for further study in biological systems.
| Compound Name | Structural Features | Unique Properties |
|---|---|---|
| 7'-[(2-chloro-6-fluorobenzyl)oxy]-8-methoxy-2H,2'H-3,4'-bichromene-2,2'-dione | Bichromene backbone with chloro and fluoro substituents on the benzyl group | Enhanced reactivity and interaction profiles |
| 7-[(2-chloro-6-fluorobenzyl)oxy]-3,4,8-trimethyl-2H-chromen-2-one | Similar chromene core with different methyl substitutions | Enhanced lipophilicity |
| 6-chloro-7-(4-fluorobenzyl)oxy]-4-methyl-2H-chromen-2-one | Different fluorinated benzyl group | Potentially different biological activity |
Synthesis
The synthesis of 7'-[(2-chloro-6-fluorobenzyl)oxy]-8-methoxy-2H,2'H-3,4'-bichromene-2,2'-dione typically involves multi-step organic reactions. While specific details for this compound are not readily available, similar chromene derivatives are often synthesized through condensation reactions followed by selective functionalization steps.
Potential Applications
Given its structural complexity and the presence of reactive functional groups, this compound may have potential applications in:
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Pharmaceuticals: The unique substitutions could interact with biological targets, suggesting potential therapeutic uses.
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Materials Science: Its chemical properties might be useful in developing new materials with specific optical or electrical properties.
Biological Activities
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